Cas no 88721-81-7 (1-Azabicyclo[3.3.1]nonane-3-carbonitrile)

1-Azabicyclo[3.3.1]nonane-3-carbonitrile structure
88721-81-7 structure
Product Name:1-Azabicyclo[3.3.1]nonane-3-carbonitrile
CAS No:88721-81-7
MF:C9H14N2
MW:150.220861911774
CID:623196
PubChem ID:19848703
Update Time:2025-04-19

1-Azabicyclo[3.3.1]nonane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.3.1]nonane-3-carbonitrile
    • DTXSID50600579
    • 88721-81-7
    • SCHEMBL9374382
    • Inchi: 1S/C9H14N2/c10-5-9-4-8-2-1-3-11(6-8)7-9/h8-9H,1-4,6-7H2
    • InChI Key: DWARBYZRMYCUMD-UHFFFAOYSA-N
    • SMILES: N12CCCC(CC(C#N)C1)C2

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 27Ų
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